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Introduction
Karrikins are a class of butenolide molecules discovered in smoke from burning plant material

that act as potent germination stimulants and influence seedling development.[1][2] The

signaling pathway activated by karrikins, particularly Karrikin 2 (KAR2), is initiated by the α/β-

hydrolase receptor, KARRIKIN INSENSITIVE2 (KAI2).[3][4] Upon binding of karrikin, KAI2

interacts with the F-box protein MORE AXILLARY GROWTH 2 (MAX2), a component of an

SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[3][5] This interaction leads to the

ubiquitination and subsequent proteasomal degradation of repressor proteins, primarily

SUPPRESSOR OF MAX2 1 (SMAX1) and SMAX1-LIKE2 (SMXL2).[3][5][6] The degradation of

these repressors unleashes a transcriptional cascade that governs various developmental

processes. Understanding the intricacies of this signaling cascade is pivotal for developing

novel plant growth regulators and enhancing crop resilience.

This document provides detailed application notes and protocols for key techniques used to

investigate the Karrikin 2 signaling pathway.
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The investigation of the KAR2 signaling cascade employs a combination of genetic,

biochemical, and cell biological techniques to elucidate the function and interaction of its core

components.
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Start

Surface-sterilize
Arabidopsis seeds

Plate seeds on agar
with Karrikin/Control

Stratify at 4°C
for 2-4 days in dark

Incubate under
controlled light/temp

Score germination
(radicle emergence) daily

Calculate germination
percentage

End

 

Start

Agroinfiltrate N. benthamiana
with SMAX1-GFP construct

Incubate plants for
3 days for protein expression

Infiltrate leaf discs with
Karrikin or control solution

Image GFP fluorescence
using confocal microscopy

Quantify fluorescence intensity
over time

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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